Cas no 54765-12-7 (2-(1-benzothiophen-2-yl)acetaldehyde)
54765-12-7 structure
Product Name:2-(1-benzothiophen-2-yl)acetaldehyde
CAS No:54765-12-7
MF:C10H8OS
MW:176.234921455383
MDL:MFCD24676065
CID:2136293
PubChem ID:19912860
Update Time:2025-07-29
2-(1-benzothiophen-2-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-acetaldehyde
- 2-(1-benzothiophen-2-yl)acetaldehyde
- RZTQKESTDPQKHS-UHFFFAOYSA-N
- 54765-12-7
- Benzo[b]thiophen-2-yl-acetaldehyde
- DA-35176
- EN300-1999639
- SCHEMBL12741
-
- MDL: MFCD24676065
- Inchi: 1S/C10H8OS/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,6-7H,5H2
- InChI Key: RZTQKESTDPQKHS-UHFFFAOYSA-N
- SMILES: S1C(CC=O)=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 176.02958605Da
- Monoisotopic Mass: 176.02958605Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 45.3Ų
2-(1-benzothiophen-2-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1999639-0.05g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1999639-0.1g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1999639-0.25g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1999639-0.5g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1999639-1.0g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-1999639-2.5g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1999639-5.0g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 5g |
$3977.0 | 2023-05-31 | ||
| Enamine | EN300-1999639-10.0g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 10g |
$5897.0 | 2023-05-31 | ||
| Enamine | EN300-1999639-1g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1999639-5g |
2-(1-benzothiophen-2-yl)acetaldehyde |
54765-12-7 | 5g |
$2235.0 | 2023-09-16 |
2-(1-benzothiophen-2-yl)acetaldehyde Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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